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Compound of Interest

Compound Name: 2,5-Diaminobenzonitrile

Cat. No.: B076791 Get Quote

Technical Support Center: 2,5-
Diaminobenzonitrile
This guide provides essential safety information, troubleshooting advice, and frequently asked

questions for the safe handling and storage of 2,5-Diaminobenzonitrile. It is intended for

researchers, scientists, and professionals in drug development.

Safety and Physical Properties
A summary of the key safety and physical data for 2,5-Diaminobenzonitrile is provided below.

This information has been compiled from various safety data sheets.
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Property Value Citations

Appearance Light brown to khaki solid. [1][2]

Molecular Formula C₇H₇N₃ [3][4]

Molecular Weight 133.15 g/mol [4]

Melting Point 90-92 °C [1][5]

Boiling Point 371 °C [1]

Flash Point 178 °C [1]

Storage Temperature
2-8 °C, under inert gas

(Nitrogen or Argon).
[1]

Solubility Sparingly soluble in water. [6]

Hazard Statements

H302+H312+H332 (Harmful if

swallowed, in contact with skin

or if inhaled), H315 (Causes

skin irritation), H319 (Causes

serious eye irritation), H335

(May cause respiratory

irritation).

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapours/sp

ray), P280 (Wear protective

gloves/ eye protection/ face

protection), P305+P351+P338

(IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing).

[3]

Experimental Workflow for Safe Handling
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The following diagram outlines the standard workflow for safely handling 2,5-
Diaminobenzonitrile in a laboratory setting.

Preparation

Handling

Post-Handling Emergency Procedures

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Work Area
(Fume Hood)

Weigh Compound in Fume Hood

Proceed to Handling

Use Inert Atmosphere for Sensitive Reactions

In Case of Spill or Exposure

Avoid Inhalation of Dust and Vapors

Clean Work Area Thoroughly

Proceed to Cleanup

Dispose of Waste in Accordance with Regulations

Store Compound in Designated Area

Completion

End of Process

Follow Emergency Protocols
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,5-Diaminobenzonitrile.

Troubleshooting Guide
This section addresses specific issues that may arise during the handling and storage of 2,5-
Diaminobenzonitrile.

Question: The solid 2,5-Diaminobenzonitrile has changed color from light brown to a darker

shade. Is it still usable? Answer: A color change may indicate degradation or oxidation. It is

recommended to assess the purity of the material using an appropriate analytical technique

(e.g., NMR, LC-MS) before use. To prevent this, always store the compound under an inert

atmosphere as recommended.[1]

Question: I observe fine dust becoming airborne when handling the solid. What should I do?

Answer: Immediately cease handling and ensure your fume hood is functioning correctly. If you

are not already, wear appropriate respiratory protection. To minimize dust formation, handle the

solid carefully and avoid creating fine powders. Consider preparing a stock solution in a

suitable solvent if your experimental procedure allows.

Question: What is the appropriate first aid response for skin or eye contact with 2,5-
Diaminobenzonitrile? Answer: For skin contact, immediately wash the affected area with

plenty of soap and water.[2] If skin irritation persists, seek medical attention. For eye contact,

rinse cautiously with water for several minutes.[2][3] If you are wearing contact lenses, remove

them if it is easy to do so and continue rinsing.[3] Seek immediate medical attention.

Question: What should I do in case of a small spill of 2,5-Diaminobenzonitrile powder?

Answer: For a small spill, ensure the area is well-ventilated, preferably within a fume hood.[2]

Wear your personal protective equipment.[2] Carefully sweep up the solid material and place it

into a suitable, closed container for disposal.[2] Avoid creating dust.[2] Clean the spill area

thoroughly.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,5-Diaminobenzonitrile? A1: 2,5-
Diaminobenzonitrile is harmful if swallowed, inhaled, or in contact with skin. It can cause skin
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irritation, serious eye irritation, and may cause respiratory irritation.[2] A significant hazard is the

potential liberation of very toxic gas upon contact with acids.

Q2: What personal protective equipment (PPE) is required when handling this compound? A2:

You should always wear chemical-resistant gloves, safety goggles with side shields or a face

shield, and a lab coat.[2] Work in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of dust or vapors.[2]

Q3: What are the ideal storage conditions for 2,5-Diaminobenzonitrile? A3: It should be stored

in a tightly closed container in a cool, dry, and well-ventilated place.[6] For long-term stability,

storage at 2-8°C under an inert atmosphere (such as nitrogen or argon) is recommended.[1]

Q4: What substances are incompatible with 2,5-Diaminobenzonitrile? A4: This compound is

incompatible with strong oxidizing agents, strong acids, strong bases, and strong reducing

agents.[2] It is crucial to avoid contact with acids, as this can liberate highly toxic gas. Do not

store near acids.

Q5: How should I dispose of waste 2,5-Diaminobenzonitrile? A5: Dispose of the compound

and its container in accordance with local, state, and federal regulations at an approved waste

disposal plant.[2] Do not allow the product to enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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